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For Researchers, Scientists, and Drug Development Professionals

Introduction

Pam2CSK4 (S-[2,3-bis(palmitoyloxy)-(2R)-propyl]-L-cysteinyl-L-seryl-L-lysyl-L-lysyl-L-lysyl-L-
lysine) is a synthetic diacylated lipopeptide that acts as a potent agonist for the Toll-like
receptor 2/Toll-like receptor 6 (TLR2/TLR6) heterodimer.[1][2] It mimics the acylated amino
terminus of bacterial lipoproteins, triggering a MyD88-dependent signaling cascade that leads
to the activation of NF-kB and AP-1 and subsequent production of pro-inflammatory cytokines.
[1] Due to its immunostimulatory properties, Pam2CSK4 is widely used in immunological
research and as a potential vaccine adjuvant.[2][3] Proper dissolution and storage are critical
for maintaining its biological activity and ensuring experimental reproducibility.

Quantitative Data Summary

For ease of reference, the following table summarizes the key quantitative data for
Pam2CSK4.
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Parameter Value Source(s)
Molecular Weight 1271.83 g/mol [4]
Solubility 1 mg/mL [11[5][6][7]
in 0.25% acetic acid [5161[7]

in water [1]

in aqueous buffer [3]

Recommended Storage of 20°C BIE]6]

Lyophilized Powder

Stability of Lyophilized Powder

> 4 years at -20°C

[6]

Recommended Storage of

Stock Solutions

-20°C for up to one month

[3]

-80°C for up to 6 months

[7]

Working Concentration

1 pg/mL - 10 ng/mL

[1]

Experimental Protocols
Reconstitution of Pam2CSK4

This protocol describes the preparation of a 1 mg/mL stock solution.

Materials:

Vortex mixer

Ultrasonic bath (optional)[7]

Pam2CSK4, lyophilized powder

Sterile, polypropylene microcentrifuge tubes

Sterile, endotoxin-free water[1] or 0.25% acetic acid in sterile, endotoxin-free water
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Procedure:

Equilibrate the Vial: Before opening, allow the vial of lyophilized Pam2CSK4 to equilibrate to
room temperature for at least 15-20 minutes. This prevents condensation from forming inside
the vial, which can affect the stability of the compound.[8]

Centrifuge: Briefly centrifuge the vial to ensure that all the lyophilized powder is at the
bottom.[4]

Solvent Addition: Aseptically add the appropriate volume of sterile, endotoxin-free water or
0.25% acetic acid to the vial to achieve a final concentration of 1 mg/mL. For example, to a 1
mg vial, add 1 mL of solvent.

Dissolution: Gently vortex the vial to dissolve the powder. If complete dissolution is not
achieved, sonication in an ultrasonic bath for a short period may be helpful.[7] Visually
inspect the solution to ensure there are no particulates.

Aliquoting: Aliquot the stock solution into smaller, single-use volumes in sterile polypropylene
microcentrifuge tubes. This is crucial to avoid repeated freeze-thaw cycles, which can
degrade the lipopeptide.[1]

Storage of Pam2CSK4 Stock Solutions

Proper storage is essential to maintain the biological activity of Pam2CSK4.

Short-term storage: For use within a month, store the aliquoted stock solution at -20°C.[3]

Long-term storage: For storage longer than one month, it is recommended to store the
aliquots at -80°C, where they can be stable for up to 6 months.[7]

Important Considerations:

Always use sterile, endotoxin-free reagents and consumables to avoid contamination.
Avoid repeated freeze-thaw cycles.[1]

When preparing working solutions, dilute the stock solution in the appropriate sterile cell
culture medium or buffer immediately before use.
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Visualizations
Pam2CSK4-Induced TLR2/TLR6 Signaling Pathway

Click to download full resolution via product page

Caption: Pam2CSK4 signaling via the TLR2/TLR6 heterodimer.

Experimental Workflow for Pam2CSK4 Stimulation
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Caption: General workflow for using Pam2CSK4 in experiments.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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